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Compound of Interest

Compound Name: Anamorelin

Cat. No.: B1277382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and stability of

anamorelin solutions for laboratory use, catering to both in vitro and in vivo research

applications.

Chemical and Physical Properties
Anamorelin hydrochloride is a white to off-white, hygroscopic solid.[1] It is a selective agonist

of the ghrelin/growth hormone secretagogue receptor (GHSR) with appetite-enhancing and

anabolic effects.[1][2][3]

Property Value Reference

Molecular Formula C31H42N6O3・HCl [4]

Molecular Weight 583.17 g/mol

pKa 7.79

Partition Coefficient (logP) 2.98

EC50 (Ghrelin Receptor) 0.74 nM
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The following tables summarize the solubility of anamorelin and anamorelin hydrochloride in

various solvents, providing a basis for preparing stock and working solutions.

Table 1: Solubility of Anamorelin Hydrochloride

Solvent Solubility Recommendations

Water 50 mg/mL (85.74 mM)

Freely soluble. Sonication is

recommended for complete

dissolution.

Methanol Freely soluble -

Ethanol Freely soluble -

DMSO 28 mg/mL (48.01 mM)
Sonication is recommended for

complete dissolution.

Acetonitrile Sparingly soluble -

Ethyl acetate, Isopropyl

acetate, n-heptane
Practically insoluble -

Table 2: Solubility of Anamorelin (Free Base)

Solvent Solubility Recommendations

Water < 1 mg/mL Insoluble or slightly soluble.

DMSO 50 mg/mL (91.46 mM) Sonication is recommended.

Protocol 1: Preparation of Anamorelin
Hydrochloride Stock Solution for In Vitro Use
This protocol describes the preparation of a high-concentration stock solution of anamorelin
hydrochloride suitable for cell-based assays.

Materials:
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Anamorelin hydrochloride powder

Sterile, nuclease-free Dimethyl Sulfoxide (DMSO) or sterile, nuclease-free water

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of anamorelin hydrochloride powder.

Dissolution:

Using DMSO: Add the appropriate volume of sterile DMSO to the powder to achieve the

desired stock concentration (e.g., 10 mM). Vortex thoroughly to dissolve. If necessary,

sonicate the solution to ensure complete dissolution.

Using Water: Add the appropriate volume of sterile, nuclease-free water to the powder.

Vortex thoroughly. Sonication may be required to achieve complete dissolution.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene

microcentrifuge tubes. This minimizes freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.

Note on Solvent Choice: The choice between DMSO and water for the stock solution depends

on the experimental design and the tolerance of the cell line to the solvent. Always include a

vehicle control in your experiments with the same final concentration of the solvent used to

prepare the anamorelin working solutions.
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Protocol 2: Preparation of Anamorelin Formulation
for In Vivo Use
This protocol provides a general method for preparing an anamorelin formulation suitable for

oral administration in animal models.

Materials:

Anamorelin hydrochloride powder

Dimethyl Sulfoxide (DMSO)

PEG300

Tween 80

Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

Sterile tubes

Vortex mixer

Sonicator (optional)

Procedure:

Initial Dissolution: Dissolve the required amount of anamorelin hydrochloride in DMSO. The

final concentration of DMSO in the formulation should be kept as low as possible, typically

below 10% for normal mice.

Addition of Co-solvents: Add PEG300 to the DMSO solution and mix thoroughly until the

solution is clear.

Addition of Surfactant: Add Tween 80 and mix until the solution is clear.

Final Dilution: Add saline or PBS to reach the final desired volume and concentration. Mix

thoroughly.
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Example Formulation: A commonly used formulation is 10% DMSO, 40% PEG300, 5%

Tween 80, and 45% saline. For a final concentration of 2 mg/mL, sonication is

recommended.

Administration: The formulation should be prepared fresh before each administration.

Note on Animal Welfare: For nude mice or animals with low tolerance, the DMSO concentration

should be kept below 2%. It is recommended to perform a solvent-negative control experiment

to ensure the vehicle has no non-specific effects.

Solution Stability and Storage
Proper storage of anamorelin solutions is critical to maintain their biological activity.

Table 3: Storage and Stability of Anamorelin Solutions

Form
Storage
Temperature

Duration Recommendations

Powder -20°C Up to 3 years
Store in a dry, dark

place.

Stock Solution in

Solvent
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution in

Solvent
-20°C

Up to 2 weeks to 6

months

Shorter-term storage

option.

Short-term Storage 4°C More than one week
For solutions that will

be used promptly.

Note on Freeze-Thaw Cycles: Repeated freezing and thawing of stock solutions should be

avoided as it can lead to degradation of the compound.

Mechanism of Action and Signaling Pathway
Anamorelin is a selective agonist of the ghrelin receptor (GHSR), also known as the growth

hormone secretagogue receptor type 1a (GHS-R1a). Binding of anamorelin to GHSR initiates
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a signaling cascade that leads to increased appetite and the release of growth hormone (GH)

from the pituitary gland. GH, in turn, stimulates the production of insulin-like growth factor 1

(IGF-1), which has anabolic effects, promoting muscle growth and inhibiting protein

degradation. One of the key downstream signaling pathways activated by GHSR is the

phosphoinositide 3-kinase (PI3K)/Akt pathway, which is crucial for cell growth and metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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